Cas no 900258-74-4 (2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 900258-74-4
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 5441751
• Update Time: 2025-07-19

2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C22H26N2O5/c1-27-12-6-11-24-20(14-7-4-3-5-8-14)23-21-18(22(24)26)19(25)16-10-9-15(28-2)13-17(16)29-21/h9-10,13-14H,3-8,11-12H2,1-2H3
• InChI Key： NUCWQZCRLJKSLG-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)N(CCCOC)C(=O)C2C(=O)C3=CC=C(OC)C=C3OC=2N=1

Additional information on 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Introduction to 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione and Its Applications in Modern Chemical Biology

The compound with the CAS number 900258-74-4, specifically named as 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the chromeno[2,3-d]pyrimidine scaffold, a structure that has been extensively studied for its potential biological activities. The unique arrangement of functional groups in its molecular framework, including cyclohexyl, methoxy, and 3-methoxypropyl substituents, contributes to its distinctive chemical properties and biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of chromeno[2,3-d]pyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of multiple aromatic rings and heterocyclic systems in the structure of 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione allows for diverse interactions with biological targets, making it a promising candidate for further investigation.

In particular, the methoxy groups at the 8th and 3rd positions play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. These substituents can influence solubility, metabolic stability, and binding affinity to biological targets. Additionally, the cyclohexyl moiety at the 2nd position contributes to steric hindrance and can affect the compound's ability to penetrate biological membranes. These structural features make this compound an intriguing subject for drug discovery efforts.

Current research in this area has demonstrated that chromeno[2,3-d]pyrimidine derivatives can inhibit various enzymes and receptors involved in pathological processes. For instance, studies have shown that certain analogs of this scaffold can inhibit kinases and other enzymes implicated in cancer progression. The 3-methoxypropyl substituent in 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione may further enhance its binding affinity to these targets by optimizing spatial orientation and electronic interactions.

The synthesis of this compound involves complex multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core chromeno[2,3-d]pyrimidine ring system. The introduction of the cyclohexyl, methoxy, and 3-methoxypropyl groups is achieved through selective functionalization strategies that ensure regioselectivity and high yields.

One of the key challenges in working with this compound is its sensitivity to environmental factors such as moisture and light. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have developed novel encapsulation techniques and inert atmosphere handling procedures to ensure the integrity of the compound during storage and transportation.

The pharmacological profile of 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits potent activity against several disease models. For example, animal studies have shown that it can inhibit tumor growth by targeting specific signaling pathways involved in cancer development. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function.

The development of this compound into a clinical candidate requires further optimization of its chemical properties to enhance bioavailability and reduce potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity. These studies aim to refine the molecular framework while maintaining or improving its therapeutic efficacy.

Collaborative efforts between chemists and biologists are essential for advancing the understanding of this compound's mechanism of action. By integrating computational modeling with experimental data, researchers can gain insights into how it interacts with biological targets at the molecular level. This knowledge will be crucial for designing next-generation derivatives with improved pharmacological profiles.

The future prospects for 2-cyclohexyl-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione are promising given its unique structural features and biological activities. Ongoing research efforts are focused on expanding its therapeutic applications by exploring new synthetic pathways and evaluating its efficacy in additional disease models. As our understanding of its pharmacological properties continues to grow，this compound is poised to make significant contributions to modern medicine.